methyl 4-({[3-(3-methylphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl]oxy}methyl)benzoate

• Molecular Formula: C26H19F3O6
• Molecular Weight: 484.4 g/mol
• IUPAC Name: methyl 4-[[3-(3-methylphenoxy)-4-oxo-2-(trifluoromethyl)chromen-7-yl]oxymethyl]benzoate
• InChI: InChI=1S/C26H19F3O6/c1-15-4-3-5-19(12-15)34-23-22(30)20-11-10-18(13-21(20)35-24(23)26(27,28)29)33-14-16-6-8-17(9-7-16)25(31)32-2/h3-13H,14H2,1-2H3
• InChI Key: XSWWVXIIYGMVJJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OC2=C(OC3=C(C2=O)C=CC(=C3)OCC4=CC=C(C=C4)C(=O)OC)C(F)(F)F

Description

Methyl 4-({[3-(3-methylphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl]oxy}methyl)benzoate is a synthetic compound that has gained significant interest in scientific research due to its potential biological activities. This compound belongs to the class of coumarin derivatives, which are known for their diverse pharmacological properties.

Mechanism of Action

The exact mechanism of action of methyl 4-({[3-(3-methylphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl]oxy}methyl)benzoate is not fully understood. However, it is believed to exert its biological activities through the modulation of various signaling pathways, including the NF-κB and MAPK pathways. Additionally, this compound has been shown to interact with cellular proteins, such as heat shock protein 90, which may contribute to its anticancer effects.
Biochemical and Physiological Effects:
Methyl 4-({[3-(3-methylphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl]oxy}methyl)benzoate has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the expression of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, and reduce the production of reactive oxygen species. Additionally, methyl 4-({[3-(3-methylphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl]oxy}methyl)benzoate has been shown to induce apoptosis in cancer cells, inhibit cell proliferation, and reduce tumor growth in animal models.

Advantages and Limitations for Lab Experiments

Methyl 4-({[3-(3-methylphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl]oxy}methyl)benzoate has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab, making it readily available for research purposes. Additionally, this compound has shown promising biological activities in vitro and in vivo, making it a potential candidate for further study. However, there are also some limitations to using this compound in lab experiments. One limitation is that the exact mechanism of action is not fully understood, which may make it difficult to design experiments to study its effects. Additionally, the toxicity and safety profile of this compound is not well-established, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of methyl 4-({[3-(3-methylphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl]oxy}methyl)benzoate. One potential direction is to further investigate its anti-inflammatory effects and determine its potential use in the treatment of inflammatory diseases. Another direction is to study its anticancer effects and explore its potential use in combination with other anticancer agents. Additionally, it may be useful to study the safety and toxicity profile of this compound in order to determine its potential for clinical use. Overall, methyl 4-({[3-(3-methylphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl]oxy}methyl)benzoate has shown promising biological activities and is a potential candidate for further study in the field of medicinal chemistry.

Synthesis Methods

Methyl 4-({[3-(3-methylphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl]oxy}methyl)benzoate can be synthesized by the reaction of 7-hydroxy-4-chromenone with 3-(3-methylphenoxy)acetic acid in the presence of trifluoroacetic anhydride. The resulting intermediate is then reacted with methyl 4-hydroxybenzoate in the presence of 4-dimethylaminopyridine and N,N'-dicyclohexylcarbodiimide to yield the final product.

Scientific Research Applications

Methyl 4-({[3-(3-methylphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl]oxy}methyl)benzoate has been studied for its potential biological activities, including anti-inflammatory, antioxidant, and anticancer effects. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reactive oxygen species, suggesting its potential use in the treatment of inflammatory diseases. Additionally, methyl 4-({[3-(3-methylphenoxy)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl]oxy}methyl)benzoate has been shown to induce apoptosis in cancer cells, making it a promising candidate for cancer therapy.